Cas no 2227884-97-9 ((2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol)

• Product Name: (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol
• CAS No: 2227884-97-9
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• CID: 5858785
• PubChem ID: 165661060
• Update Time: 2025-07-17

(2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol
• EN300-1742065
• 2227884-97-9
• (2R)-4-[2-(propan-2-yl)-1,3-thiazol-5-yl]butan-2-ol

• Inchi： 1S/C10H17NOS/c1-7(2)10-11-6-9(13-10)5-4-8(3)12/h6-8,12H,4-5H2,1-3H3/t8-/m1/s1
• InChI Key： TWJZPGLYJFILGW-MRVPVSSYSA-N
• SMILES： S1C(C(C)C)=NC=C1CC[C@@H](C)O

Computed Properties

• Exact Mass: 199.10308534g/mol
• Monoisotopic Mass: 199.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.4Ų

Additional information on (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol

(2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol: A Novel Thiazole-Based Compound with Promising Therapeutic Potential

(2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol, identified by its CAS number 2227884-97-9, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The unique structural features of (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol include a five-membered thiazole ring fused with a butan-2-ol moiety, along with a propan-2-yl substituent at the 5-position of the thiazole ring. These structural elements contribute to its potential pharmacological properties and make it a subject of interest for researchers in drug development.

Recent studies have highlighted the importance of thiazole ring systems in the design of bioactive molecules. The presence of a heterocyclic ring, such as the thiazole ring, can significantly influence the physicochemical properties of a compound, including its solubility, stability, and ability to interact with biological targets. The propan-2-yl group, a branched alkyl substituent, further enhances the molecular complexity by introducing steric and electronic effects that may modulate the compound's biological activity.

The synthesis of (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-3-ol involves a multi-step process that typically includes the formation of the thiazole ring through a nucleophilic substitution reaction. This approach allows for the precise control of stereochemistry, which is critical for the compound's biological activity. The butan-2-ol moiety, characterized by a hydroxyl group at the 2-position, is essential for the compound's solubility and potential interactions with cellular membranes.

Current research on (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol has focused on its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a candidate for the treatment of chronic inflammatory diseases. The thiazole ring is known to participate in hydrogen bonding interactions with target proteins, which could be crucial for its mechanism of action.

One of the most promising areas of research involving (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol is its potential role in the treatment of neurodegenerative disorders. Recent studies have shown that compounds with similar structural features can modulate the activity of enzymes involved in the pathogenesis of diseases such as Alzheimer's and Parkinson's. The propan-2-yl substituent may contribute to the compound's ability to cross the blood-brain barrier, enhancing its efficacy in targeting central nervous system disorders.

Additionally, the butan-2-ol moiety may play a role in the compound's ability to interact with lipid bilayers, which is important for its cellular uptake and bioavailability. This property is particularly relevant for the development of drugs that require efficient delivery to specific tissues or organs. The synthesis of (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-3-ol has been optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

Recent advances in computational chemistry have provided new insights into the molecular interactions of (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol. Molecular docking studies have predicted that this compound may bind to specific protein targets, such as kinases and ion channels, which are implicated in various pathological conditions. These findings are supported by experimental data from in vitro assays, which have demonstrated the compound's ability to inhibit certain enzymatic activities.

The thiazole ring is also known for its ability to form coordination complexes with metal ions, a property that could be exploited in the development of new therapeutic agents. For example, thiazole derivatives have been studied for their potential in the treatment of bacterial infections due to their ability to disrupt microbial cell membranes. The propan-2-yl group may enhance this property by increasing the hydrophobicity of the molecule, thereby improving its interaction with cell membranes.

Another area of interest is the potential of (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol in the treatment of metabolic disorders. Research has shown that compounds with similar structures can modulate the activity of enzymes involved in glucose metabolism, suggesting a possible role in the management of diabetes. The butan-2-ol moiety may contribute to this effect by influencing the compound's interaction with metabolic pathways.

Furthermore, the thiazole ring system has been explored for its potential in the development of antiviral agents. Thiazole derivatives have been shown to inhibit the replication of certain viruses by interfering with viral entry into host cells. The propan-2-yl group may enhance this property by improving the compound's ability to penetrate cell membranes, thereby increasing its antiviral efficacy.

In conclusion, the structural features of (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol make it a promising candidate for the development of new therapeutic agents. The combination of a thiazole ring, a propan-2-yl substituent, and a butan-2-ol moiety provides a unique molecular framework that may be exploited for various pharmacological applications. Ongoing research is expected to further elucidate the biological mechanisms and therapeutic potential of this compound.

As research into (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol continues, it is likely that new applications and mechanisms of action will be discovered. The compound's potential in the treatment of inflammatory diseases, neurodegenerative disorders, and metabolic conditions highlights its significance in the field of drug development. The synthesis and optimization of this compound will be crucial for its transition from a research tool to a viable therapeutic agent.

Overall, the study of (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol represents a valuable contribution to the understanding of the role of thiazole derivatives in pharmacology. The unique structural features of this compound, combined with its potential biological activities, make it an important area of research for scientists and pharmaceutical companies. As more studies are conducted, the therapeutic applications of (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol are expected to expand, offering new possibilities for the treatment of various diseases.

Further research is needed to fully understand the mechanisms of action and potential side effects of (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol. Clinical trials will be essential in determining its safety and efficacy in human patients. The development of this compound into a therapeutic agent will require collaboration between researchers, pharmaceutical companies, and regulatory agencies to ensure that it meets the necessary standards for drug approval.

In summary, (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol is a promising compound with potential applications in various therapeutic areas. Its unique structural features and biological activities make it a subject of ongoing research in the field of pharmacology. As more studies are conducted, the compound's role in the development of new drugs is expected to become more defined, offering new opportunities for the treatment of diseases.

For more information on the latest research and developments related to (2R)-4-2-(propan-2-yl)-1,3-thiazol-5-ylbutan-2-ol, please refer to recent scientific journals and databases that focus on pharmaceutical chemistry and drug development. These resources will provide detailed insights into the compound's properties, potential applications, and ongoing research efforts.